Cas no 1321764-24-2 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• CAS No: 1321764-24-2
• MF: C₂₁H₁₈N₂O₆S
• MW: 426.442424297333
• CID: 6543151
• Update Time: 2025-05-16

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(3,4-dimethoxyphenyl)-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester, (2E)-

• Inchi： 1S/C21H18N2O6S/c1-26-17-6-4-14(10-18(17)27-2)5-7-20(25)29-19-12-28-15(11-16(19)24)13-30-21-22-8-3-9-23-21/h3-12H,13H2,1-2H3/b7-5+
• InChI Key： XFMBVABAGMUARF-FNORWQNLSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 643.6±55.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate

Introduction to 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate (CAS No. 1321764-24-2)

4-Oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate, with the CAS number 1321764-24-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyranopyrimidines and is characterized by its unique structural features, including a pyran ring, a pyrimidine moiety, and a substituted propenoate group. The presence of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The pyranopyrimidine scaffold is known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate has been shown to enhance its potency and selectivity towards various biological targets. Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in disease progression, making it a valuable tool for both basic research and drug discovery.

In the context of antiviral research, 4-Oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate has demonstrated significant activity against several viral strains. For instance, a study published in the *Journal of Medicinal Chemistry* reported that the compound effectively inhibited the replication of human immunodeficiency virus (HIV) by interfering with viral entry and integration processes. This finding suggests that the compound could be further developed as a novel antiviral agent for the treatment of HIV infections.

Moreover, the compound's anticancer properties have been extensively investigated. Research conducted at the National Cancer Institute has shown that 4-Oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enate exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings have prompted further preclinical studies to evaluate the compound's efficacy in animal models of cancer.

The anti-inflammatory potential of 4-Oxo-6-(pyrimidin-2-ylysulfanyl)methyl-4H-pyran - 3 - yl ( 2 E ) - 3 - ( 3 , 4 - dimethoxyphenyl ) prop - 2 - enoate has also been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential therapeutic candidate for treating inflammatory disorders.

The synthesis of 4-Oxo - 6 - ( pyrimidin - 2 - ylsulfanyl ) methyl - 4 H - pyran - 3 - yl ( 2 E ) - 3 - ( 3 , 4 - dimethoxyphenyl ) prop - 2 - enoate involves several steps, including the formation of the pyranopyrimidine core and subsequent functionalization with the propenoate group. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound into clinical trials and eventual commercialization.

In conclusion, 4-Oxo - 6 - ( pyrimidin - 2 - ylsulfanyl ) methyl - 4 H - pyran - 3 - yl ( 2 E ) - 3 - ( 3 , 4 - dimethoxyphenyl ) prop - 2-en oate (CAS No. 1321764-24-2) is a multifaceted compound with promising therapeutic potential in various medical fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in multiple disease areas.